Cas no 893588-41-5 (hexyl(2-methylphenyl)methylamine)

• Product Name: hexyl(2-methylphenyl)methylamine
• CAS No: 893588-41-5
• MF: C₁₄H₂₃N
• MW: 205.33912396431
• CID: 5225295
• PubChem ID: 4719487
• Update Time: 2026-03-07

hexyl(2-methylphenyl)methylamine Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, N-hexyl-2-methyl-
• hexyl(2-methylphenyl)methylamine

• Inchi： 1S/C14H23N/c1-3-4-5-8-11-15-12-14-10-7-6-9-13(14)2/h6-7,9-10,15H,3-5,8,11-12H2,1-2H3
• InChI Key： UZKFFQAQVBBMGT-UHFFFAOYSA-N
• SMILES： C1(CNCCCCCC)=CC=CC=C1C

Additional information on hexyl(2-methylphenyl)methylamine

Recent Advances in the Study of Hexyl(2-methylphenyl)methylamine (CAS: 893588-41-5)

Hexyl(2-methylphenyl)methylamine (CAS: 893588-41-5) is a compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have focused on its synthesis, pharmacological properties, and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its chemical characteristics, biological activities, and implications for drug development.

The synthesis of hexyl(2-methylphenyl)methylamine has been optimized in recent studies to improve yield and purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound. These methods ensure the accurate identification and quantification of the compound, which is crucial for subsequent pharmacological evaluations.

Pharmacological studies have revealed that hexyl(2-methylphenyl)methylamine exhibits promising activity in modulating specific neurotransmitter systems. Preliminary in vitro and in vivo experiments suggest its potential as a lead compound for the development of novel therapeutics targeting neurological disorders. For instance, its interaction with dopamine and serotonin receptors has been investigated, indicating possible applications in the treatment of depression and anxiety.

In addition to its neurological effects, hexyl(2-methylphenyl)methylamine has shown antimicrobial properties in recent screenings. Researchers have tested its efficacy against a range of bacterial and fungal strains, with notable activity against drug-resistant pathogens. These findings open new avenues for the development of antimicrobial agents, particularly in the context of rising antibiotic resistance.

The safety profile of hexyl(2-methylphenyl)methylamine has also been a focus of recent research. Toxicological assessments, including acute and subchronic toxicity studies, have been conducted to evaluate its potential side effects. Results indicate that the compound has a favorable safety profile at therapeutic doses, although further long-term studies are needed to confirm these findings.

Future research directions for hexyl(2-methylphenyl)methylamine include exploring its mechanism of action in greater detail and optimizing its pharmacokinetic properties. Structural modifications may enhance its bioavailability and target specificity, thereby improving its therapeutic potential. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to advance this compound through the drug development pipeline.

In conclusion, hexyl(2-methylphenyl)methylamine (CAS: 893588-41-5) represents a promising candidate for further investigation in the chemical biology and pharmaceutical fields. Its diverse pharmacological activities and favorable safety profile underscore its potential as a therapeutic agent. Continued research will be crucial to fully realize its applications and bring it closer to clinical use.